Cas no 2228088-92-2 (methyl 2-amino-3-methyl-3-{7-oxabicyclo2.2.1heptan-2-yl}butanoate)

• Product Name: methyl 2-amino-3-methyl-3-{7-oxabicyclo2.2.1heptan-2-yl}butanoate
• CAS No: 2228088-92-2
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 5986743
• PubChem ID: 165830740
• Update Time: 2025-07-26

methyl 2-amino-3-methyl-3-{7-oxabicyclo2.2.1heptan-2-yl}butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-methyl-3-{7-oxabicyclo2.2.1heptan-2-yl}butanoate
• methyl 2-amino-3-methyl-3-{7-oxabicyclo[2.2.1]heptan-2-yl}butanoate
• 2228088-92-2
• EN300-1754627

• Inchi： 1S/C12H21NO3/c1-12(2,10(13)11(14)15-3)8-6-7-4-5-9(8)16-7/h7-10H,4-6,13H2,1-3H3
• InChI Key： PUYSWTYALMLDFK-UHFFFAOYSA-N
• SMILES： O1C2CCC1C(C2)C(C)(C)C(C(=O)OC)N

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 61.6Ų

Additional information on methyl 2-amino-3-methyl-3-{7-oxabicyclo2.2.1heptan-2-yl}butanoate

Methyl 2-amino-3-methyl-3-{7-oxabicyclo[2.2.1]heptan-2-yl}butanoate (CAS No. 2228088-92-2): A Comprehensive Overview

Methyl 2-amino-3-methyl-3-{7-oxabicyclo[2.2.1]heptan-2-yl}butanoate, identified by its CAS number 2228088-92-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate bicyclic structure and functional groups, has garnered attention due to its potential applications in drug development and as a key intermediate in synthetic pathways.

The chemical structure of methyl 2-amino-3-methyl-3-{7-oxabicyclo[2.2.1]heptan-2-yl}butanoate consists of a seven-membered oxygen-containing heterocycle fused to a four-carbon chain with an amine and ester functional groups. This unique arrangement imparts distinct chemical properties that make it a valuable candidate for various synthetic applications. The presence of the bicyclic framework enhances the compound's stability and reactivity, making it suitable for further derivatization and functionalization.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their role in medicinal chemistry. The bicyclic system present in methyl 2-amino-3-methyl-3-{7-oxabicyclo[2.2.1]heptan-2-yl}butanoate aligns with this trend, as such structures are frequently found in biologically active molecules. The compound's ability to serve as a scaffold for drug discovery is particularly noteworthy, given the increasing emphasis on structure-based drug design.

One of the most compelling aspects of methyl 2-amino-3-methyl-3-{7-oxabicyclo[2.2.1]heptan-2-yl}butanoate is its potential utility in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop new methodologies for constructing complex organic frameworks. For instance, the amine group can be readily modified through various coupling reactions, while the ester functionality provides a handle for further derivatization via hydrolysis or transesterification.

The pharmaceutical industry has shown particular interest in heterocyclic compounds due to their prevalence in natural products and their demonstrated biological activity. The bicyclic core of methyl 2-amino-3-methyl-3-{7-oxabicyclo[2.2.1]heptan-2-yl}butanoate is reminiscent of several known pharmacophores, suggesting that it may exhibit similar biological properties or serve as a precursor for bioactive molecules.

Recent studies have highlighted the importance of computational chemistry in the design and optimization of such compounds. Molecular modeling techniques have been employed to explore the interactions between methyl 2-amino-3-methyl-3-{7-oxabicyclo[2.2.1]heptan-2-yl}butanoate and potential target proteins, providing insights into its binding affinity and mode of action. These computational approaches have accelerated the drug discovery process by allowing researchers to predict the properties of novel compounds before conducting expensive experimental trials.

The synthesis of methyl 2-amino-3-methyl-3-{7-oxabicyclo[2.2.1]heptan-2-ybutoate presents both challenges and opportunities for synthetic chemists. The construction of the bicyclic framework requires careful selection of reaction conditions and reagents to ensure high yield and purity. Advances in synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis, have made it possible to construct complex molecules with greater efficiency and precision.

In conclusion, methyl 2-amino-octahydroindeneacetic acid methyl ester (CAS No.2228088- 92- 92<0x9d>0x9d>0x9d>0x9d>0x9d>0x9d>0x9d>) represents a promising area of research with significant implications for pharmaceutical development and synthetic chemistry. Its unique structural features and potential biological activity make it a valuable compound for further investigation.